Isoflav-3-enones

Isoflav-3-enones are a class of naturally occurring compounds primarily found in legumes, particularly soybeans and their derivatives. These substances belong to the isoflavone family, characterized by a specific structural feature: the presence of a three-carbon chain (enone) attached to the C3 position of the chromone ring system. Isoflav-3-enones exhibit significant biological activities and are of considerable interest in both medicinal chemistry and food science. Structurally, isoflav-3-enones typically consist of a 1H-pyran-2-one ring fused to a benzene ring through oxygen, with one or more double bonds located at the C3 position. These compounds possess antioxidant properties, which are attributed to their ability to donate hydrogen atoms and quench free radicals. Additionally, isoflav-3-enones have been studied for their potential roles in hormone regulation, anti-inflammatory effects, and cardiovascular health. In pharmaceutical applications, these compounds may serve as precursors or structural components of active pharmaceutical ingredients (APIs) due to their bioactive properties. Moreover, they find use in the formulation of functional foods and dietary supplements designed to promote health benefits through natural product consumption.
Isoflav-3-enones
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